Cas no 15853-37-9 (Phosphonium, tetrabutyl-)

Phosphonium, tetrabutyl- structure
Phosphonium, tetrabutyl- structure
Product Name:Phosphonium, tetrabutyl-
CAS No:15853-37-9
MF:C16H36P
MW:259.430806159973
CID:1337343
PubChem ID:75312
Update Time:2025-04-20

Phosphonium, tetrabutyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, tetrabutyl-
    • tetrabutylphosphanium
    • Tetrabutylphosphonium
    • SCHEMBL9303473
    • 4NE
    • starbld0020108
    • Q27284883
    • SCHEMBL51248
    • NCGC00248804-01
    • Tetra-n-butylphosphonium
    • NS00014222
    • DTXSID0045042
    • Tetrabutylphosphonium cation
    • Tetrabutylphosphonium ion
    • BJQWBACJIAKDTJ-UHFFFAOYSA-N
    • tetrabutyl phosphonium ion
    • J279H
    • NCGC00248804-02
    • tetrabutylphosphine
    • UNII-NIJ70MFW91
    • NIJ70MFW91
    • CHEMBL3306056
    • AKOS040754166
    • Bu4PBr
    • 15853-37-9
    • Inchi: 1S/C16H36P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-16H2,1-4H3/q+1
    • InChI Key: BJQWBACJIAKDTJ-UHFFFAOYSA-N
    • SMILES: [P+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 259.25568
  • Monoisotopic Mass: 259.255463146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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